Cas no 65656-69-1 (1,5,9-Tribromocyclododeca-1,5,9-triene)

• Product name: 1,5,9-Tribromocyclododeca-1,5,9-triene
• CAS No: 65656-69-1
• MF: C₁₂H₁₅Br₃
• MW: 398.959
• CID: 2794325
• PubChem ID: 71370340

1,5,9-Tribromocyclododeca-1,5,9-triene Chemical and Physical Properties

Names and Identifiers

• 1,5,9-Tribromocyclododeca-1,5,9-triene
• 65656-69-1
• DTXSID00793329

• Inchi： InChI=1S/C12H15Br3/c13-10-4-1-5-11(14)7-3-9-12(15)8-2-6-10/h4,7-8H,1-3,5-6,9H2
• InChI Key： IRXJNHRXFMLVTR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 397.87034Da
• Monoisotopic Mass: 395.87239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 0Ų
• XLogP3: 5.4